Cas no 1700082-27-4 (7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine structure
1700082-27-4 structure
Product Name:7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
CAS No:1700082-27-4
MF:C10H18N4O2
MW:226.275521755219
CID:6366192
PubChem ID:136840151
Update Time:2025-10-25

7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
    • 1700082-27-4
    • 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
    • EN300-1119193
    • Inchi: 1S/C10H18N4O2/c1-4-8-12-10-11-6-5-7(14(10)13-8)9(15-2)16-3/h7,9H,4-6H2,1-3H3,(H,11,12,13)
    • InChI Key: NUSMJEZKLUTNST-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCNC2=NC(CC)=NN12)OC

Computed Properties

  • Exact Mass: 226.14297583g/mol
  • Monoisotopic Mass: 226.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.2Ų

7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Pricemore >>

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Additional information on 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Comprehensive Analysis of 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS No. 1700082-27-4)

The compound 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS No. 1700082-27-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxymethyl and ethyl-triazolopyrimidine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's structural versatility allows for modifications that can enhance its efficacy in targeted applications. For instance, its triazolopyrimidine core is known to exhibit antimicrobial and anti-inflammatory properties, making it a subject of interest for developing new therapeutics.

The synthesis of CAS No. 1700082-27-4 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Chemists employ techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the process. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and improving energy efficiency in chemical production.

From an industrial perspective, 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine is valued for its stability and compatibility with formulation technologies. Its lipophilic nature enhances its bioavailability, a critical factor in pharmaceutical development. Additionally, its potential use in crop protection products has sparked interest among agrochemical companies seeking eco-friendly alternatives to traditional pesticides.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure the compound meets stringent quality standards, particularly for applications in regulated industries. The availability of high-purity reference standards for CAS No. 1700082-27-4 further facilitates its adoption in research and development.

Looking ahead, the exploration of 7-(dimethoxymethyl)-2-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine is expected to expand, with studies focusing on its mechanistic pathways and potential synergies with other compounds. As the scientific community continues to prioritize sustainable innovation, this molecule stands out as a testament to the intersection of chemistry, biology, and environmental stewardship.

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